![molecular formula C17H17FN2O3S B2753957 N-(4-Fluoro-phenyl)-4-(pyrrolidine-1-sulfonyl)-benzamide CAS No. 315240-62-1](/img/structure/B2753957.png)
N-(4-Fluoro-phenyl)-4-(pyrrolidine-1-sulfonyl)-benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-Fluoro-phenyl)-4-(pyrrolidine-1-sulfonyl)-benzamide, also known as FPSB, is a chemical compound that has gained significant attention in the field of scientific research. This compound is a potent inhibitor of a particular enzyme, making it a promising candidate for various applications in the field of biochemistry and pharmacology.
Scientific Research Applications
Synthesis and Structural Analogues
N-(4-Fluoro-phenyl)-4-(pyrrolidine-1-sulfonyl)-benzamide is part of a class of compounds with significant potential in medicinal chemistry. Research indicates that structural analogues, such as 2-phenylpyrroles, synthesized as conformationally restricted analogues of substituted benzamides like sultopride, have shown potent activity. For instance, these analogues have maintained dopamine antagonistic activity, indicating their potential use in developing antipsychotic medications with reduced side effects (van Wijngaarden et al., 1987). Similarly, the synthesis and characterization of meta-linked polyamides containing sulfone, ether, and ketone linkages reveal the compound's versatility in material science, suggesting its potential utility in creating high-performance polymers with desirable thermal and mechanical properties (Pasquale & Recca, 1998).
Neurological Applications
Investigations into compounds structurally related to N-(4-Fluoro-phenyl)-4-(pyrrolidine-1-sulfonyl)-benzamide have provided insights into neurological applications. For example, studies on serotonin 1A receptors in Alzheimer's disease patients using a selective serotonin 1A molecular imaging probe highlight the potential for these compounds in diagnosing and understanding neurological diseases (Kepe et al., 2006).
Chemical and Material Science
In chemical and material science, the synthesis of novel soluble fluorinated polyamides containing pyridine and sulfone moieties has been achieved. These polymers exhibit high glass transition temperatures and thermal stability, indicating their potential use in advanced materials applications (Liu et al., 2013). Additionally, the preparation and characterization of aromatic polyamides based on ether-sulfone-dicarboxylic acids demonstrate the compound's relevance in the development of new polymers with enhanced properties (Hsiao & Huang, 1997).
Potential Anticancer Applications
Research on phenyl-substituted benzimidazole carboxamide poly(ADP-ribose) polymerase inhibitors, which are structurally related to N-(4-Fluoro-phenyl)-4-(pyrrolidine-1-sulfonyl)-benzamide, has led to the identification of compounds with potent enzyme and cellular activity. These findings suggest potential applications in cancer treatment (Penning et al., 2010).
properties
IUPAC Name |
N-(4-fluorophenyl)-4-pyrrolidin-1-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FN2O3S/c18-14-5-7-15(8-6-14)19-17(21)13-3-9-16(10-4-13)24(22,23)20-11-1-2-12-20/h3-10H,1-2,11-12H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSIWRLSJWNKUKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101332425 |
Source
|
Record name | N-(4-fluorophenyl)-4-pyrrolidin-1-ylsulfonylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101332425 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
4.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49726236 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
N-(4-fluorophenyl)-4-pyrrolidin-1-ylsulfonylbenzamide | |
CAS RN |
315240-62-1 |
Source
|
Record name | N-(4-fluorophenyl)-4-pyrrolidin-1-ylsulfonylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101332425 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.